3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone
Overview
Description
3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone, also known as EIT or EIT-3Me, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. EIT is a thioxoimidazolidinone derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions in research.
Mechanism of Action
The mechanism of action of 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone is not fully understood, but it has been shown to modulate the activity of various enzymes and proteins involved in oxidative stress and inflammation. 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to increase the activity of superoxide dismutase (SOD), an antioxidant enzyme.
Biochemical and Physiological Effects:
3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to increase the activity of SOD and to decrease the production of reactive oxygen species (ROS), which are involved in oxidative stress. Additionally, 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to inhibit the production of pro-inflammatory cytokines and to decrease the activity of COX-2.
Advantages and Limitations for Lab Experiments
3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has several advantages for use in lab experiments, including its neuroprotective and antioxidant properties and its potential applications in the treatment of neurodegenerative diseases. However, 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone, including further studies on its mechanism of action, its potential applications in the treatment of neurodegenerative diseases, and its potential use as a therapeutic agent for oxidative stress-related diseases. Additionally, further studies on the toxicity and pharmacokinetics of 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone are needed to determine its safety and efficacy for use in humans.
In conclusion, 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions in research. Further studies are needed to fully understand the potential applications of 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone in scientific research and its potential use as a therapeutic agent.
Scientific Research Applications
3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to exhibit neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 3-ethyl-5-(4-isopropylbenzylidene)-1-methyl-2-thioxo-4-imidazolidinone has been shown to have antioxidant properties and has been studied as a potential treatment for oxidative stress-related diseases.
properties
IUPAC Name |
(5Z)-3-ethyl-1-methyl-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2OS/c1-5-18-15(19)14(17(4)16(18)20)10-12-6-8-13(9-7-12)11(2)3/h6-11H,5H2,1-4H3/b14-10- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKQQAINFLPHGM-UVTDQMKNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(C=C2)C(C)C)N(C1=S)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC=C(C=C2)C(C)C)/N(C1=S)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-3-ethyl-1-methyl-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(diphenylmethyl)-1-piperazinyl]-N-(4-isopropylphenyl)acetamide](/img/structure/B4675781.png)
![5-[4-(4-morpholinylmethyl)-1-piperidinyl]-6-(4-thiomorpholinyl)[1,2,5]oxadiazolo[3,4-b]pyrazine](/img/structure/B4675786.png)
![3-benzyl-4,7-dimethyl-5-[2-(3-nitrophenyl)-2-oxoethoxy]-2H-chromen-2-one](/img/structure/B4675792.png)
![(3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone](/img/structure/B4675795.png)
![1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-N-(1-methylbutyl)-4-piperidinecarboxamide](/img/structure/B4675805.png)
![4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide](/img/structure/B4675816.png)
![2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride](/img/structure/B4675819.png)
![2-[8,9-dimethyl-2-(2-methylphenyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]-N,N-dimethylethanamine](/img/structure/B4675829.png)
![4-methyl-N-[2-methyl-5-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide](/img/structure/B4675837.png)
![3-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-[1-ethyl-5-(4-morpholinylcarbonyl)-1H-pyrazol-4-yl]propanamide](/img/structure/B4675846.png)
![N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide](/img/structure/B4675851.png)
![2-[(4-fluorophenyl)(methylsulfonyl)amino]butanamide](/img/structure/B4675883.png)